(4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone
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Description
Molecular Structure Analysis
The molecular structure of a compound can be determined by various methods such as HR-EIMS, HR-FABMS, 1H-NMR, 13C-NMR, UV, and FT-IR . Unfortunately, the specific molecular structure analysis for “(4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone” is not provided in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its boiling point, density, and solubility. For example, a similar compound, “(3-chloro-4-(trifluoromethyl)phenyl)(cyclopropyl)methanone”, has a predicted boiling point of 314.4±42.0 °C and a predicted density of 1.414±0.06 g/cm3 .Scientific Research Applications
Anti-Mycobacterial Agents
An efficient, high-yield synthesis method for phenyl cyclopropyl methanones, including compounds similar to (4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone, has been developed. This method involves the reaction of different aryl alcohols with 4'-fluoro-4-chloro-butyrophenone, demonstrating significant potential in anti-tubercular activities against Mycobacterium tuberculosis H37Rv in vitro. Some of these synthesized compounds have shown promising results, displaying minimum inhibitory concentrations (MICs) ranging from 25 to 3.125 microg/mL. Notably, the most active compounds exhibited activity against multidrug-resistant (MDR) strains, with two of them showing a marginal enhancement of mean survival time in mice models (Dwivedi et al., 2005).
Synthetic Organic Chemistry Applications
In the realm of synthetic organic chemistry, (4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone serves as a precursor in various reactions:
Cyclopropenone Oximes Preparation and Reaction with Isocyanates : The preparation of cyclopropenone oximes and their reactions with isocyanates to afford diazaspiro[2.3]hexenones have been explored, demonstrating the versatility of cyclopropyl methanones in organic synthesis (Yoshida et al., 1988).
Crystal Structure Analysis : Studies on compounds structurally related to (4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone, such as 4-(Chloromethyl)benzophenone, provide insights into the crystal packing and intermolecular interactions, which are crucial for understanding the reactivity and stability of these compounds (Zang et al., 2007).
Synthesis of Antimicrobial Compounds : Further exploration into the synthesis of compounds derived from (4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone has revealed their antimicrobial activity. Such studies highlight the potential for developing new antimicrobial agents through the manipulation of the cyclopropyl methanone framework (Chaudhari, 2012).
properties
IUPAC Name |
[4-chloro-3-(trifluoromethyl)phenyl]-cyclopropylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8ClF3O/c12-9-4-3-7(10(16)6-1-2-6)5-8(9)11(13,14)15/h3-6H,1-2H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLJFGYFJJBLVGZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)C2=CC(=C(C=C2)Cl)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8ClF3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Chloro-3-(trifluoromethyl)phenyl)(cyclopropyl)methanone |
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